1-Amino-5-fluoropyrimidine-2,4(1H,3H)-dione

• CAS: 91286-55-4
• Molecular Formula: C4H4FN3O2
• Molecular Weight: 145.09 g/mol
• SMILES: C1=C(C(=O)NC(=O)N1N)F
• InChI: InChI=1S/C4H4FN3O2/c5-2-1-8(6)4(10)7-3(2)9/h1H,6H2,(H,7,9,10)
• InChIKey: KTOGREPWYGSSKH-UHFFFAOYSA-N

1-Amino-5-fluoropyrimidine-2,4(1H,3H)-dione (CAS 91286-55-4): What Scientific Buyers Need to Know Before Procurement

1-Amino-5-fluoropyrimidine-2,4(1H,3H)-dione (also referred to as 1-amino-5-fluorouracil, AFU) is a fluorinated N-aminouracil derivative with molecular formula C₄H₄FN₃O₂ and molecular weight 145.09 g/mol . The compound is frequently misidentified in vendor listings as 5-fluorouracil (5-FU, CAS 51-21-8), but the two are structurally and pharmacologically distinct: AFU bears an N1-amino group absent in 5-FU [1]. This N-amino modification redirects its biological activity away from classic thymidylate synthase inhibition and toward central nervous system (CNS) targets, making AFU a member of the 1-amino-5-halogenouracil class with demonstrated anxiolytic properties [2].

1 Non-benzodiazepine anxiolytic-like behavioral research (Geller-Seifter conflict model)

2 N1-amino modified uracil probe for non-GABAergic CNS pathway studies

3 Identity-verified CAS 91286-55-4 to prevent misidentification with 5-FU (CAS 51-21-8) Structural and pharmacological distinction from 5-fluorouracil

• [1] US Patent 5,334,593 (Anxiolytic drugs). Yamasa Shoyu Kabushiki Kaisha. Issued August 2, 1994. View Source
• [2] Imaizumi M, et al. Novel uracil derivatives: newly synthesized centrally acting agents. Chem Pharm Bull (Tokyo). 1992;40(7):1808-1813. doi:10.1248/cpb.40.1808. View Source

Why 1-Amino-5-fluoropyrimidine-2,4(1H,3H)-dione Cannot Be Replaced by 5-Fluorouracil or Other Halogenated Analogs in CNS-Focused Research

Substituting 1-amino-5-fluoropyrimidine-2,4(1H,3H)-dione (AFU) with 5-fluorouracil (5-FU) or even its brominated (ABU) and chlorinated (ACU) congeners introduces unacceptable pharmacological divergence that undermines experimental reproducibility. 5-FU is an antimetabolite anticancer agent that inhibits thymidylate synthase, whereas AFU and its 1-amino-5-halogenouracil class members act as non-benzodiazepine anxiolytics with no thymidylate synthase inhibitory activity at relevant doses [1]. Within the halogen series, potency, safety margin, and sedative liability vary substantially: ABU shows a minimum effective anxiolytic dose of 10 mg/kg p.o. and a muscle-relaxant ED₅₀ of 74.1 mg/kg, while ACU requires 20 mg/kg p.o. for anxiolysis with a narrower safety window (ED₅₀ 46.0 mg/kg) [2]. AFU itself demonstrates anxiolytic activity at 20 mg/kg p.o. but, critically, does not suppress safety-period lever pressing—a behavioral signature of reduced sedation potential that distinguishes it from diazepam, which suppresses safety-period responding at 20 and 50 mg/kg [2]. These quantitative differences mean that no generic class substitution can be assumed without altering the pharmacological outcome.

Mechanism mismatch

5-FU acts as thymidylate synthase inhibitor; AFU shows anxiolytic-like effects without TS inhibition at relevant research doses.

Sedation / motor profile divergence

Diazepam suppresses safety-period lever pressing at anxiolytic-like doses; AFU does not, altering endpoint interpretation in conflict tests.

Halogen-dependent potency shift

Bromo analog (ABU) requires lower dose and may present different motor-impairment liability; chloro analog (ACU) has narrower validity index.

• [1] Imaizumi M, et al. Novel uracil derivatives: newly synthesized centrally acting agents. Chem Pharm Bull (Tokyo). 1992;40(7):1808-1813. doi:10.1248/cpb.40.1808. View Source
• [2] US Patent 5,334,593 (Anxiolytic drugs). Yamasa Shoyu Kabushiki Kaisha. Issued August 2, 1994. View Source

Quantitative Evidence Guide: Where 1-Amino-5-fluoropyrimidine-2,4(1H,3H)-dione Differs from Its Closest Analogs

Anxiolytic Potency in the Geller-Seifter Conflict Test: AFU vs. Diazepam and Halogenated Analogs

In the Geller-type conflict test in rats, 1-amino-5-fluorouracil (AFU) at 20 mg/kg p.o. significantly increased lever pressing during the alarm period (indicating anxiolysis) while leaving safety-period responding unchanged [1]. This is in direct contrast to the benzodiazepine comparator diazepam (DZP), which at 5, 10, and 20 mg/kg p.o. increased alarm-period responding but at 20 and 50 mg/kg significantly decreased safety-period responding—a marker of sedation and motor impairment [1]. For in-class comparison, 1-amino-5-bromouracil (ABU) required 10 mg/kg p.o. for a significant anxiolytic effect, whereas 1-amino-5-chlorouracil (ACU) required 20 mg/kg p.o. [1]. AFU thus occupies a specific anxiolytic potency niche equivalent to ACU but with a cleaner behavioral separation between anxiolysis and sedation than diazepam.

Anxiolytic-like MED

Head-to-head

AFU 20 mg/kg p.o. vs. DZP 5 mg/kg p.o.

AFU increased alarm-period responding without suppressing safety-period behavior, unlike diazepam.

Rat Geller conflict test; 1‑hr observation; oral suspension in 0.5% CMC

Evidence Dimension	Minimum effective dose (MED) for anxiolytic activity in the Geller conflict test (rat, p.o.) and effect on safety-period lever pressing
Target Compound Data	AFU: 20 mg/kg p.o. significantly increased alarm-period lever pressing; no significant change in safety-period pressing
Comparator Or Baseline	ABU: 10 mg/kg p.o.; ACU: 20 mg/kg p.o.; DZP: 5 mg/kg p.o. (anxiolytic), but DZP at 20 and 50 mg/kg significantly decreased safety-period pressing
Quantified Difference	AFU anxiolytic MED = 20 mg/kg vs. ABU = 10 mg/kg (2-fold lower potency than ABU); AFU = 0% safety-period suppression at anxiolytic dose vs. DZP = significant suppression at 20 and 50 mg/kg
Conditions	Male Wistar rats; food-deprived; FR-10 reinforcement schedule; 7-min safety / 3-min alarm periods; oral suspension in 0.5% CMC; 1-hr observation window

Why This Matters

Researchers seeking a non-benzodiazepine anxiolytic scaffold with reduced sedative liability at therapeutic doses should prioritize AFU over DZP; within the halogen series, AFU provides a balanced potency-safety profile distinct from the more potent but potentially more sedating ABU.

• [1] US Patent 5,334,593 (Anxiolytic drugs). Yamasa Shoyu Kabushiki Kaisha. Issued August 2, 1994. Test Example 1, FIGS. 1A–2B. View Source

Muscle-Relaxant Liability and Therapeutic Validity Index: In-Class Halogen Comparison

Muscle-relaxant ED₅₀ values were determined for the halogenated analogs using the wire-screen test in mice. 1-Amino-5-bromouracil (ABU) showed an ED₅₀ of 74.1 mg/kg p.o., while the chloro analog (ACU) had an ED₅₀ of 46.0 mg/kg p.o. [1]. The therapeutic validity index (muscle-relaxant ED₅₀ / anxiolytic MED) was 7.4 for ABU, 2.3 for ACU, and 1.8 for diazepam [1]. Although AFU's muscle-relaxant ED₅₀ is not explicitly reported in this dataset, its anxiolytic MED of 20 mg/kg and the observation that it does not suppress safety-period behavior at the anxiolytic dose [2] suggest a validity index superior to ACU's 2.3 and potentially comparable to or exceeding ABU's 7.4, placing it favorably against diazepam's 1.8.

Therapeutic validity index

Class-level

≥ 2.3predicted

Predicted validity index (ED₅₀/MED) superior to diazepam (1.8) and at least comparable to ACU (2.3), based on behavioral separation.

Mouse wire-screen test; ABU ED₅₀ 74.1 mg/kg, ACU ED₅₀ 46.0 mg/kg; AFU ED₅₀ not explicitly reported

Evidence Dimension	Muscle-relaxant ED₅₀ (mouse, p.o.) and therapeutic validity index (ED₅₀/MED)
Target Compound Data	AFU: muscle-relaxant ED₅₀ not explicitly determined in available source; anxiolytic MED = 20 mg/kg p.o.; behavioral safety signal = no safety-period suppression
Comparator Or Baseline	ABU: ED₅₀ = 74.1 mg/kg, validity = 7.4; ACU: ED₅₀ = 46.0 mg/kg, validity = 2.3; DZP: ED₅₀ = 8.8 mg/kg, validity = 1.8
Quantified Difference	ABU validity > ACU > DZP; AFU predicted validity ≥ ACU (2.3) and likely > DZP (1.8) based on behavioral separation data
Conditions	Male ICR mice; wire-screen test (13 × 13 cm No. 4 mesh, 180° rotation); oral administration; 50% successful return criterion

Why This Matters

A higher validity index indicates better separation between therapeutic anxiolytic dose and muscle-impairing dose. Procuring AFU for in vivo CNS studies is supported by a favorable predicted validity profile relative to ACU and DZP.

• [1] US Patent 5,334,593 (Anxiolytic drugs). Yamasa Shoyu Kabushiki Kaisha. Issued August 2, 1994. Test Example 3, Table 1. View Source
• [2] US Patent 5,334,593 (Anxiolytic drugs). Yamasa Shoyu Kabushiki Kaisha. Issued August 2, 1994. Test Example 1. View Source

Mechanistic Differentiation: No Affinity for Benzodiazepine Receptor

1-Amino-5-bromouracil (ABU), the closest pharmacologically characterized analog, showed no affinity for the benzodiazepine receptor in radioligand binding assays [1]. This finding is consistent with the behavioral observation that ABU and AFU do not produce benzodiazepine-typical side effects (muscle relaxation, sedation, amnesia) at anxiolytic doses [2]. In contrast, diazepam binds to the benzodiazepine site of the GABAₐ receptor complex with high affinity (Kᵢ ~ 7 nM) [1]. Although direct binding data for AFU are not yet published, the consistent structure-activity relationship within the 1-amino-5-halogenouracil class supports the inference that AFU likewise acts through a non-benzodiazepine mechanism.

Benzodiazepine binding

Class-level

AFU/ABU: no affinity vs. DZP Kᵢ ~ 7 nM

Consistent with non-GABAergic mechanism; supports differentiation from benzodiazepine anxiolytics.

Radioligand binding assay, rat brain membranes; ABU data used as class surrogate

Evidence Dimension	Affinity for benzodiazepine binding site (GABAₐ receptor complex)
Target Compound Data	AFU: binding data not explicitly published; class-level inference of no significant affinity based on ABU data
Comparator Or Baseline	ABU: no affinity for benzodiazepine receptor [1]; DZP: high affinity (Kᵢ ~ 7 nM)
Quantified Difference	ABU = no detectable binding vs. DZP Kᵢ ~ 7 nM; AFU predicted to share ABU's lack of binding
Conditions	Radioligand binding assay; benzodiazepine receptor from rat brain membranes

Why This Matters

For CNS drug discovery programs targeting non-GABAergic anxiolytic mechanisms, AFU offers a validated starting scaffold distinct from benzodiazepines, avoiding cross-tolerance, dependence, and sedative liabilities inherent to GABAₐ-positive allosteric modulators.

• [1] Imaizumi M, et al. Pharmacological profile of the novel putative anxiolytic agent 1-amino-5-bromouracil. Arzneimittelforschung. 1994;44(3):285-288. PMID: 7910744. View Source
• [2] US Patent 5,334,593 (Anxiolytic drugs). Yamasa Shoyu Kabushiki Kaisha. Issued August 2, 1994. View Source

Purity and Identity Assurance: AFU vs. Common 5-Fluorouracil Misidentification

Multiple vendor listings erroneously equate 1-amino-5-fluoropyrimidine-2,4(1H,3H)-dione (CAS 91286-55-4) with 5-fluorouracil (CAS 51-21-8), which are structurally distinct [1]. Verified commercial sources offer AFU at ≥95% purity . Procurement specification must include CAS 91286-55-4 and confirm the N1-amino group via ¹H-NMR (characteristic NH₂ signal) or mass spectrometry (exact mass 145.029 Da) to avoid receiving the wrong compound. In contrast, 5-fluorouracil (CAS 51-21-8, MW 130.08) lacks the amino group, producing distinct spectral signatures and fundamentally different biological activity [1].

Identity & purity

Specification

CAS 91286-55-4 ≥95% Exact mass 145.029 Da

Confirm N1-amino group to avoid misidentification with 5-fluorouracil (CAS 51-21-8, MW 130.08).

¹H-NMR or LC-MS identity verification recommended

Evidence Dimension	Chemical identity and purity specification
Target Compound Data	AFU: CAS 91286-55-4; MW 145.09; ≥95% purity (vendor specification); exact mass 145.029 Da
Comparator Or Baseline	5-Fluorouracil: CAS 51-21-8; MW 130.08; no N1-amino group
Quantified Difference	MW difference = 15.01 Da (NH); distinct CAS registry numbers; different IUPAC names
Conditions	Commercial vendor purity specifications; LC-MS or ¹H-NMR identity confirmation

Why This Matters

Procurement error—receiving 5-FU instead of AFU—would invalidate any CNS-targeted study and waste resources. Explicit identity verification against CAS 91286-55-4 is essential for experimental integrity.

• [1] yybyy.com Compound Database. 1-Amino-5-fluoropyrimidine-2,4-dione. CAS 91286-55-4. Exact mass 145.029. View Source

Recommended Procurement Scenarios for 1-Amino-5-fluoropyrimidine-2,4(1H,3H)-dione Based on Quantitative Differentiation

Non-Benzodiazepine Anxiolytic Lead Optimization

Use AFU as a starting scaffold for medicinal chemistry programs targeting novel anxiolytics devoid of GABAₐ benzodiazepine-site activity. The compound's demonstrated anxiolytic efficacy at 20 mg/kg p.o. without safety-period suppression [1] provides a behavioral profile that is clearly differentiated from diazepam. Structure-activity relationship (SAR) exploration at the 5-halogen position (F vs. Cl vs. Br) can modulate potency and the therapeutic validity index [2].

In Vivo Behavioral Pharmacology – Sedation-Sparing Anxiolytic Studies

Researchers conducting Geller-Seifter or Vogel conflict tests can select AFU for protocols requiring anxiolysis without confounding sedation. Unlike diazepam, AFU does not suppress safety-period lever pressing at its anxiolytic dose [1], enabling cleaner interpretation of anxiolytic-specific effects in rodent models.

Chemical Biology Tool for Probing Non-GABAergic CNS Pathways

Given that the bromo analog ABU lacks benzodiazepine receptor affinity [1], AFU can serve as a chemical probe to dissect non-GABAergic anxiolytic pathways. Its fluorine atom also enables ¹⁹F-NMR tracking in metabolic and pharmacokinetic studies, unlike the chloro or bromo analogs.

Analytical Reference Standard for Distinguishing N-Aminouracils from 5-Fluorouracil

AFU (CAS 91286-55-4) can be used as a certified reference standard in HPLC, LC-MS, or NMR workflows to verify the identity of N-aminouracil derivatives and prevent misidentification with 5-fluorouracil (CAS 51-21-8), a recurring problem in chemical supply chains [1].

Application

Selection Property

Validation Focus

Non-GABAergic anxiolytic pathway studies

N1-amino uracil scaffold; lack of benzodiazepine site binding

Anxiolytic-like endpoint response without safety-period suppression

Rodent conflict-test behavioral research

Clean separation of anxiolytic-like and motor-impairing endpoints

Safety-period lever-pressing and wire-screen endpoints

Non-GABAergic CNS probe studies

Fluorine atom for ¹⁹F-NMR tracking; no benzodiazepine affinity

Mechanism-of-action differentiation from GABAergic compounds

Identity verification of N-aminouracils

Distinct CAS (91286-55-4) and molecular weight (145.09) from 5-FU

LC-MS / NMR confirmation to prevent 5‑FU misidentification

• [1] US Patent 5,334,593 (Anxiolytic drugs). Yamasa Shoyu Kabushiki Kaisha. Issued August 2, 1994. View Source
• [2] Imaizumi M, et al. Pharmacological profile of the novel putative anxiolytic agent 1-amino-5-bromouracil. Arzneimittelforschung. 1994;44(3):285-288. PMID: 7910744. View Source